molecular formula C20H15NO3 B8764784 4-(4-Biphenylylcarbonylamino)benzoic acid

4-(4-Biphenylylcarbonylamino)benzoic acid

Cat. No.: B8764784
M. Wt: 317.3 g/mol
InChI Key: UILPNUDHADCSRK-UHFFFAOYSA-N
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Description

4-(4-Biphenylylcarbonylamino)benzoic acid is a useful research compound. Its molecular formula is C20H15NO3 and its molecular weight is 317.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H15NO3

Molecular Weight

317.3 g/mol

IUPAC Name

4-[(4-phenylbenzoyl)amino]benzoic acid

InChI

InChI=1S/C20H15NO3/c22-19(21-18-12-10-17(11-13-18)20(23)24)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-13H,(H,21,22)(H,23,24)

InChI Key

UILPNUDHADCSRK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

1N Aqueous sodium hydroxide solution (8 ml) was added to a mixed solution of methyl 4-(4-biphenylylcarbonylamino)benzoate (1.998 g) in THF (60 ml) and methanol (20 ml), which was stirred at room temperature for 18 hours. 1N Hydrochloric acid (10 ml) was added to the reaction mixture, and extraction was conducted using ethyl acetate. The organic layer was washed with water and saturated aqueous sodium chloride solution, dried, and then concentrated. The resulting crude crystals were washed with diethyl ether to give the titled compound (1.760 g).
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8 mL
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1.998 g
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60 mL
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20 mL
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10 mL
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Synthesis routes and methods III

Procedure details

To a solution of methyl 4-(4-biphenylylcarbonylamino)benzoate (1.998 g) in THF (60 ml)/methanol (20 ml) was added 1N aqueous sodium hydroxide (8 ml) and stirring was continued at room temperature for 18 hr. The reaction mixture was diluted with 1 N hydrochloric acid (10 ml) and extracted with ethyl acetate. The organic layer was washed with water and saturated aqueous sodium chloride sequentially, dried, and concentrated. The resulting crude crystals were washed with diethyl ether to obtain the titled compound (1.760 g).
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1.998 g
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reactant
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20 mL
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reactant
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8 mL
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reactant
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60 mL
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10 mL
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